Cas no 1804671-12-2 (3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1804671-12-2
• MF: C₈H₃BrF₅NO₂
• MW: 320.010938882828
• CID: 4865026
• Update Time: 2025-10-31

3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3BrF5NO2/c9-3-1-2(7(16)17)5(8(12,13)14)15-4(3)6(10)11/h1,6H,(H,16,17)
• InChI Key： DTWUIXZAZWWXDB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(C(F)(F)F)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid

3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic Acid: A Comprehensive Overview

3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid, also known by its CAS number 1804671-12-2, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine carboxylic acids, which are widely studied due to their unique chemical properties and applications in drug design, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with a bromine atom at position 3, a difluoromethyl group at position 2, and a trifluoromethyl group at position 6, along with a carboxylic acid group at position 5. These substituents confer the molecule with distinct electronic and steric properties, making it an intriguing subject for both fundamental and applied research.

The synthesis of 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed multi-component reactions and transition metal-catalyzed coupling reactions to assemble the pyridine ring with the desired substituents. The use of fluorinated groups, such as difluoromethyl and trifluoromethyl, has been particularly advantageous due to their ability to modulate the electronic properties of the molecule without significantly increasing its molecular weight. This makes the compound suitable for applications where both potency and bioavailability are critical.

One of the most promising applications of 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid lies in its potential as a lead compound in drug discovery. The pyridine carboxylic acid scaffold has been extensively studied in medicinal chemistry due to its ability to interact with various biological targets, such as enzymes and receptors. The bromine atom at position 3 introduces additional electronic effects, while the fluorinated groups enhance the molecule's lipophilicity and stability. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a valuable candidate for anti-cancer drug development.

In addition to its pharmaceutical applications, 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid has shown promise in agrochemical research. The compound's ability to modulate plant growth regulators has been explored in recent studies, suggesting its potential as a herbicide or plant growth enhancer. The fluorinated substituents not only improve the molecule's stability under environmental conditions but also reduce its toxicity to non-target organisms, which is a critical factor in agricultural applications.

The unique electronic properties of this compound also make it an interesting candidate for materials science applications. For example, researchers have investigated its potential as a building block for advanced materials such as organic semiconductors and functional polymers. The combination of electron-withdrawing groups (bromine and trifluoromethyl) and electron-donating groups (difluoromethyl) creates a balanced electronic environment that can be tailored for specific material properties.

From a structural perspective, the arrangement of substituents on the pyridine ring plays a crucial role in determining the compound's reactivity and selectivity. The bromine atom at position 3 introduces an electron-withdrawing effect, which can influence the acidity of the carboxylic acid group at position 5. This interplay between substituents has been extensively studied using computational chemistry methods, providing valuable insights into the molecule's electronic structure and reactivity.

In conclusion, 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combining brominated and fluorinated substituents on a pyridine ring, offers opportunities for innovation in drug discovery, agrochemicals, and materials science. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in both academic and industrial settings.